Cas no 473298-23-6 ((3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride)

• Product Name: (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride
• CAS No: 473298-23-6
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD28155155
• CID: 3300563
• PubChem ID: 70031618
• Update Time: 2025-05-20

(3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDINOL, 4-METHOXY-, HYDROCHLORIDE, (3S,4S)-
• (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride
• 412279-17-5
• trans-4-methoxy-3-pyrrolidinol hydrochloride
• MFCD26959319
• AKOS025290252
• trans-4-Methoxypyrrolidin-3-olhydrochloride
• P14110
• rel-(3R,4R)-4-Methoxypyrrolidin-3-ol hydrochloride
• trans-4-Methoxy-3-pyrrolidinol hydrochloride, AldrichCPR
• trans-4-methoxy-3-pyrrolidinol hcl
• AS-51997
• SCHEMBL7243689
• (3S,4S)-4-methoxypyrrolidin-3-ol;hydrochloride
• F90050
• (3S,4S)-4-Methoxypyrrolidin-3-ol HCl
• trans-4-Methoxypyrrolidin-3-ol hydrochloride
• 473298-23-6
• MFCD28155155
• 473298-19-0

• MDL： MFCD28155155
• Inchi： 1S/C5H11NO2.ClH/c1-8-5-3-6-2-4(5)7;/h4-7H,2-3H2,1H3;1H/t4-,5-;/m0./s1
• InChI Key： AGYFNYDVGSRXSM-FHAQVOQBSA-N
• SMILES： Cl.O(C)[C@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride

Introduction to (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride (CAS No. 473298-23-6)

{(3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride}, identified by the Chemical Abstracts Service Number (CAS No.) 473298-23-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound features a hydrochloride salt form, which enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug development.

The stereochemistry of (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride is critical to its pharmacological profile. The specific arrangement of the substituents at the 3rd and 4th positions of the pyrrolidine ring contributes to its distinct interactions with biological targets. This stereochemical configuration is often a key factor in determining the efficacy and selectivity of a drug molecule. Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand how the three-dimensional structure of this compound influences its biological behavior.

One of the most compelling aspects of (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride is its potential in the treatment of various diseases. Studies have suggested that this compound may exhibit anti-inflammatory, analgesic, and neuroprotective properties. The methoxy group at the 4th position and the hydroxyl group at the 3rd position are particularly important for its biological activity. These functional groups allow the compound to interact with multiple receptor systems, including those involved in pain signaling and inflammation.

In recent years, there has been growing interest in chiral drugs due to their improved pharmacological profiles compared to their racemic counterparts. (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride exemplifies this trend, as its enantiomeric purity is crucial for achieving optimal therapeutic effects. The synthesis of this compound requires precise stereocontrol, often employing advanced catalytic methods such as asymmetric hydrogenation or enzymatic resolution. These techniques ensure that the desired stereoisomer is obtained in high yield and purity.

The pharmacokinetic properties of (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride are also of great interest. The hydrochloride salt form improves water solubility, which can enhance oral bioavailability and facilitate formulation development. Additionally, studies have shown that this compound exhibits good metabolic stability, suggesting that it can be effectively processed by the body without rapid degradation. These characteristics make it an attractive candidate for further clinical investigation.

Current research in medicinal chemistry focuses on optimizing the structure of (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride to improve its therapeutic index. By modifying functional groups or exploring novel synthetic pathways, researchers aim to enhance its efficacy while minimizing potential side effects. Computational approaches, such as virtual screening and molecular dynamics simulations, are being increasingly utilized to guide these efforts. These tools allow scientists to predict how different structural modifications will affect the biological activity of the compound.

The potential applications of (3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride extend beyond traditional therapeutic areas. Emerging evidence suggests that it may have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for developing new treatments targeting these conditions. Furthermore, its anti-inflammatory properties could make it useful in managing chronic inflammatory disorders.

In conclusion,(3S,4S)-4-methoxypyrrolidin-3-ol hydrochloride (CAS No. 473298-23-6) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry, combined with its favorable pharmacokinetic properties, makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.